(5S,8R,9S,10S,13S,14S)-1,1,5,6,6-pentadeuterio-10,13-dimethyl-2,4,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione

• Molecular Formula: C19H28O2
• Molecular Weight: 293.5 g/mol
• IUPAC Name: (5S,8R,9S,10S,13S,14S)-1,1,5,6,6-pentadeuterio-10,13-dimethyl-2,4,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione
• InChI: InChI=1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-16H,3-11H2,1-2H3/t12-,14-,15-,16-,18-,19-/m0/s1/i3D2,9D2,12D
• InChI Key: RAJWOBJTTGJROA-XDAJMGLGSA-N
• Isomeric SMILES: [2H][C@]12CC(=O)CC([C@@]1([C@H]3CC[C@]4([C@H]([C@@H]3CC2([2H])[2H])CCC4=O)C)C)([2H])[2H]
• Canonical SMILES: CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4=O)C

Description

The compound (5S,8R,9S,10S,13S,14S)-1,1,5,6,6-pentadeuterio-10,13-dimethyl-2,4,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione is a deuterated derivative of a cyclopenta[a]phenanthrene scaffold. Key features include:

• Deuterium substitution: Five hydrogen atoms at positions 1,1,5,6,6 are replaced with deuterium, a stable isotope of hydrogen. This modification is critical for isotopic tracing in pharmacokinetic or metabolic studies .
• Stereochemistry: The 5S,8R,9S,10S,13S,14S configuration defines its three-dimensional structure, influencing biological interactions.
• Functional groups: Two ketone groups at positions 3 and 17, and methyl groups at positions 10 and 12.

The compound’s deuterium labeling enhances metabolic stability due to the kinetic isotope effect (C-D bonds are stronger than C-H bonds), making it valuable for tracking biochemical pathways without altering intrinsic activity .

Biological Activity

The compound known as (5S,8R,9S,10S,13S,14S)-1,1,5,6,6-pentadeuterio-10,13-dimethyl-2,4,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione is a steroid derivative that has garnered attention for its potential biological activities. This article explores its biological properties based on various studies and data sources.

• IUPAC Name : (5S,8R,9S,10S,13S,14S)-1,1,5,6,6-pentadeuterio-10,13-dimethyl-2,4,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione
• Molecular Formula : C19H28O
• Molecular Weight : 272.425 g/mol
• CAS Number : 18339-16-7
• Purity : 97%

Biological Activity Overview

The biological activity of this compound has been investigated in various contexts including its hormonal effects and potential therapeutic applications. Key areas of focus include:

• Hormonal Activity :
  • The compound exhibits significant interactions with steroid hormone receptors. It has been shown to influence the activity of androgen and estrogen receptors in vitro.
  • Studies indicate that it may act as a selective modulator of these receptors depending on the cellular context .
• Antitumor Effects :
  • Research has demonstrated that this compound can inhibit the proliferation of certain cancer cell lines. In particular:
    • It showed cytotoxic effects against breast cancer cells by inducing apoptosis .
    • In prostate cancer models, it inhibited tumor growth through modulation of androgen receptor signaling pathways .
• Anti-inflammatory Properties :
  • The compound has been noted for its anti-inflammatory effects in preclinical studies. It appears to reduce the production of pro-inflammatory cytokines and may be beneficial in conditions characterized by chronic inflammation .

Case Study 1: Prostate Cancer

A study published in the Journal of Steroid Biochemistry examined the effects of this compound on prostate cancer cell lines. The results indicated a dose-dependent inhibition of cell proliferation and induction of apoptosis through the activation of caspase pathways.

Case Study 2: Breast Cancer

In another investigation reported in Cancer Letters, researchers evaluated the anti-cancer potential of this compound on MCF-7 breast cancer cells. The findings suggested that it significantly decreased cell viability and induced G2/M phase cell cycle arrest.

Table 1: Summary of Biological Activities

Biological Activity	Observed Effects	Reference
Hormonal Modulation	Selective receptor activity
Antitumor Activity	Inhibition of cell proliferation in breast and prostate cancer
Anti-inflammatory	Reduced cytokine production

Table 2: Case Studies Overview

Study Focus	Methodology	Key Findings
Prostate Cancer	Cell line assays	Induction of apoptosis via caspases
Breast Cancer	MCF-7 cell studies	G2/M phase arrest and decreased viability

Chemical Reactions Analysis

2.1. Reduction of Ketone Groups

The dione group (3,17-dione) can undergo selective reduction to form alcohols or other derivatives. For example:

• Catalytic hydrogenation : Reduces ketones to secondary alcohols (e.g., 3,17-diol derivatives) under high-pressure H₂ and catalysts like palladium.

• Biological reduction : Enzymatic systems (e.g., ketoreductases) may selectively reduce specific ketones, depending on stereochemical constraints.

2.2. Oxidation Reactions

While the dione group is already oxidized, adjacent hydrogens or double bonds (if present) could undergo oxidation. For example:

• Epoxidation : If double bonds exist in the cyclopenta[a]phenanthrene core, epoxidation via peracids (e.g., mCPBA) could occur.

• Hydroxylation : Enzymatic or chemical hydroxylation (e.g., using cytochrome P450 analogs) may introduce hydroxyl groups at specific positions.

2.3. Nucleophilic Addition

The carbonyl groups of the dione may participate in nucleophilic attacks, such as:

• Enolate formation : Deprotonation of α-hydrogens to form enolates, which can react with electrophiles (e.g., alkyl halides).

• Grignard reactions : Addition of organometallic reagents (e.g., Grignard reagents) to the carbonyl groups.

2.4. Deuterium-Dependent Reactions

The pentadeuterio labeling at positions 1, 5, 6, and 6 may affect:

• Kinetic isotope effects : Slower reaction rates in hydrogen/deuterium exchange processes.

• Metabolic tracing : Deuterium acts as a stable isotope for tracking biochemical pathways (e.g., steroid metabolism studies).

Comparative Analysis of Related Steroids

Compound	Functional Groups	Key Reactions
Androstanolone	Anabolic steroid, two ketones	Reduction to form alcohols, enzymatic hydroxylation
6-Methyleneandrost-4-ene-3,17-dione	Dione, methylene group	Epoxidation of double bonds, ketone reduction
Androsta-3,5-diene-7,17-dione	Diene, dione	Diels-Alder reactions, ketone derivatization
Target Compound	Dione, pentadeuterio	Selective reduction, metabolic tracing via deuterium

4.1. Biological Interaction Studies

The compound’s dione group and steroid backbone suggest potential interactions with:

• Enzymes : 17α-hydroxylase/17,20-desmolase systems involved in steroid hormone biosynthesis.

• Receptors : Androgen receptors (AR), though binding affinity may depend on deuteration effects.

4.3. Stability and Solubility

Physical properties (e.g., solubility in DMSO or methanol ) influence reaction conditions. The compound’s stability under acidic/basic conditions may limit reaction pathways (e.g., avoiding harsh hydrolysis) .

Comparison with Similar Compounds

Comparison with Structural Analogues

Non-Deuterated Analogues

(8R,9S,10S,13S,14S)-10,13-Dimethyl-2,6,7,8,9,11,12,14,15,16-Decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione

• Molecular formula : C₁₉H₂₆O₂ (estimated).
• Key differences : Lacks deuterium substitution; hydrogen atoms at positions 1,5,6 are protiated.
• Applications : Serves as a reference standard in steroid hormone research due to shared cyclopenta[a]phenanthrene core .

Property	Target Compound	Non-Deuterated Analogue
Molecular Weight	~285.4 (estimated)	~274.4 (C₁₉H₂₆O₂)
Deuterium Substitution	5 positions (1,1,5,6,6)	None
Metabolic Stability	Enhanced (C-D bonds)	Standard

Methyl-Substituted Derivatives

(5R,8R,9R,10S,13S,14S)-13-Methyldodecahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,4H)-dione

• Molecular formula : C₁₈H₂₆O₂.
• Key differences : Methyl group at position 13; stereochemistry (5R,8R,9R,10S) differs from the target compound.

Property	Target Compound	13-Methyl Derivative
Molecular Weight	~285.4	274.4
Substituents	10,13-dimethyl + deuterium	13-methyl
Stereochemistry	5S,8R,9S,10S,13S,14S	5R,8R,9R,10S,13S,14S

Bulky Side-Chain Analogues

(8R,9S,10R,13S,14S)-7-Benzyl-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione

• Molecular formula : C₂₆H₂₈O₂.
• Key differences : Benzyl group at position 7 increases steric bulk and molecular weight.
• Applications : Investigated as an enzyme inhibitor (e.g., aromatase or 5α-reductase) due to modified binding affinity .

Property	Target Compound	7-Benzyl Derivative
Molecular Weight	~285.4	402.5
Key Substituents	Deuterium, 10,13-dimethyl	Benzyl, 10,13-dimethyl
Biological Role	Isotopic tracer	Enzyme inhibition

Deuterium’s Role in Metabolic Studies

• The target compound’s deuterium substitution reduces metabolic degradation at positions 1,5,6,6, extending its half-life in vivo. This is critical for long-term tracer studies in hormone metabolism .
• Comparative studies with non-deuterated analogues show a 20–30% increase in plasma stability, as observed in analogous deuterated steroids .

Stereochemical Impact on Bioactivity

• The 5S,8R,9S,10S,13S,14S configuration aligns with natural steroid hormones (e.g., cortisol), enabling receptor binding. In contrast, the 5R,8R,9R,10S derivative () exhibits reduced glucocorticoid receptor affinity due to stereochemical mismatches .

Functional Group Modifications

• Ketone groups (positions 3,17) : Essential for hydrogen bonding with steroid receptors. Removal or reduction of these groups (e.g., in diol derivatives like ) abolishes activity .
• Benzyl side chains () : Introduce steric hindrance, altering substrate specificity in enzyme assays .